2-methyl-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide

• Molecular Formula: C19H20N2O2
• Molecular Weight: 308.4 g/mol
• IUPAC Name: 2-methyl-N-[4-(pyrrolidine-1-carbonyl)phenyl]benzamide
• InChI: InChI=1S/C19H20N2O2/c1-14-6-2-3-7-17(14)18(22)20-16-10-8-15(9-11-16)19(23)21-12-4-5-13-21/h2-3,6-11H,4-5,12-13H2,1H3,(H,20,22)
• InChI Key: DZANCWYXESHRLC-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)C(=O)N3CCCC3

Description

2-methyl-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide (MPA) is a synthetic compound that belongs to the class of benzamide derivatives. MPA has been used as a research tool in various scientific studies due to its unique chemical properties and potential biological activities.

Mechanism of Action

The mechanism of action of 2-methyl-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and proteins. 2-methyl-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation. It has also been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death.
Biochemical and Physiological Effects:
2-methyl-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide has been shown to have a range of biochemical and physiological effects. In addition to its anti-inflammatory and anti-cancer activities, 2-methyl-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide has been shown to have anti-microbial activity against various bacteria and fungi. It has also been shown to have a neuroprotective effect against oxidative stress, which may have implications for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-methyl-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide in lab experiments is its unique chemical structure, which allows it to interact with a variety of biological targets. It is also relatively easy to synthesize and purify, making it a convenient tool for researchers. However, one limitation of using 2-methyl-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide is that its mechanism of action is not fully understood, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on 2-methyl-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide. One area of interest is the development of 2-methyl-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide-based drugs for the treatment of inflammation, cancer, and other diseases. Another area of interest is the investigation of 2-methyl-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide's interactions with specific proteins and enzymes, which could lead to the development of new therapeutic agents. Additionally, further research is needed to fully understand the mechanism of action of 2-methyl-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide and its potential physiological effects.

Synthesis Methods

The synthesis of 2-methyl-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide involves the reaction of 2-methylbenzoic acid with thionyl chloride to form 2-methylbenzoyl chloride. The resulting compound is then reacted with N-(4-aminophenyl) pyrrolidine to form 2-methyl-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide. The reaction is typically carried out in the presence of a base such as triethylamine or pyridine, and the product is purified by recrystallization or column chromatography.

Scientific Research Applications

2-methyl-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide has been used extensively in scientific research as a tool to investigate various biological processes. It has been shown to have potential anti-inflammatory, anti-cancer, and anti-microbial activities. 2-methyl-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide has also been used as a probe to study the binding of proteins and enzymes to small molecules.